Cas no 25550-79-2 (Hexanedioic acid,bis(nonylphenyl) ester (9CI))

Hexanedioic acid,bis(nonylphenyl) ester (9CI) structure
25550-79-2 structure
Product Name:Hexanedioic acid,bis(nonylphenyl) ester (9CI)
CAS No:25550-79-2
MF:C36H54O4
MW:550.811571598053
CID:281582
PubChem ID:3015239
Update Time:2025-04-19

Hexanedioic acid,bis(nonylphenyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Hexanedioic acid,bis(nonylphenyl) ester (9CI)
    • bis(2-nonylphenyl) hexanedioate
    • Bis(nonylphenyl) adipate
    • DTXSID10180246
    • EINECS 247-097-8
    • 25550-79-2
    • NS00027915
    • Bis-(nonylphenyl)adipate
    • Inchi: 1S/C36H54O4/c1-3-5-7-9-11-13-15-23-31-25-17-19-27-33(31)39-35(37)29-21-22-30-36(38)40-34-28-20-18-26-32(34)24-16-14-12-10-8-6-4-2/h17-20,25-28H,3-16,21-24,29-30H2,1-2H3
    • InChI Key: NECICMYQQDSCJO-UHFFFAOYSA-N
    • SMILES: O(C(CCCCC(=O)OC1C=CC=CC=1CCCCCCCCC)=O)C1C=CC=CC=1CCCCCCCCC

Computed Properties

  • Exact Mass: 550.40242
  • Monoisotopic Mass: 550.40221020g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 25
  • Complexity: 578
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.9
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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